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Compound of Interest

Compound Name: YNT-185

Cat. No.: B10798791

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed protocols and troubleshooting guidance for the use of YNT-185, a

selective orexin type-2 receptor (OX2R) agonist.

Frequently Asked Questions (FAQs)
Q1: What is YNT-185 and what is its primary mechanism of action?

A1: YNT-185 is a nonpeptide, selective agonist for the orexin type-2 receptor (OX2R), a G

protein-coupled receptor.[1][2][3] Its primary mechanism of action is to mimic the effect of the

endogenous neuropeptide orexin-A by binding to and activating OX2R.[4][5] This activation

leads to the promotion of wakefulness and has been shown to ameliorate symptoms of

narcolepsy-cataplexy in animal models.[1][4][6][7][8]

Q2: What is the selectivity of YNT-185 for OX2R over OX1R?

A2: YNT-185 displays significant selectivity for the human orexin type-2 receptor (hOX2R) over

the human orexin type-1 receptor (hOX1R), with approximately 100-fold greater potency for

OX2R.[2][4]
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Q3: Can YNT-185 be used in in vivo studies?

A3: Yes, YNT-185 has been successfully used in in vivo studies in mice to investigate its effects

on wakefulness and narcolepsy-like symptoms.[4][5][6] It can be administered via

intraperitoneal (i.p.) or intracerebroventricular (i.c.v.) injection.[4][6][8] Studies have shown that

peripherally administered YNT-185 can cross the blood-brain barrier.[4][7][9][10]

Q4: What are the recommended solvents and storage conditions for YNT-185?

A4: For in vitro studies, YNT-185 can be dissolved in DMSO.[1][2] For in vivo experiments, the

water-soluble form, YNT-185 dihydrochloride (YNT-185•2HCl), can be dissolved in saline.[4]

Stock solutions in DMSO should be stored at -20°C for up to one month or -80°C for up to six

months, protected from light.[1] It is recommended to prepare fresh working solutions for in vivo

experiments on the day of use.[1]

Q5: Has YNT-185 been observed to have any effects other than promoting wakefulness?

A5: Yes, daily administration of YNT-185 has been shown to prevent weight gain in mouse

models of narcolepsy.[7][10] It has also been suggested that orexin receptor agonists like YNT-
185 might be useful in treating excessive daytime sleepiness from other causes, such as

depression or side effects of medication.[4][7][8]
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Issue Potential Cause Suggested Solution

Poor solubility of YNT-185 in

aqueous solutions for in vivo

studies.

YNT-185 base has limited

water solubility.

Use the dihydrochloride salt of

YNT-185 (YNT-185•2HCl),

which is water-soluble and can

be dissolved in saline for in

vivo administration.[4]

Precipitation or phase

separation of YNT-185 stock

solution in DMSO.

Hygroscopic nature of DMSO

can affect solubility.

Use newly opened, high-

quality DMSO. If precipitation

occurs, gentle heating and/or

sonication can be used to aid

dissolution.[1]

Inconsistent or no effect of

YNT-185 in in vivo

experiments.

1. Improper dosage. 2.

Incorrect route of

administration for the research

question. 3. Limited in vivo

efficacy of the compound.[11]

1. Refer to published studies

for appropriate dosage ranges

(e.g., 20-60 mg/kg i.p. or 30-

300 nmol i.c.v. in mice).[1][3][4]

2. For direct central nervous

system effects, consider i.c.v.

administration. For systemic

effects and blood-brain barrier

penetration studies, use i.p.

administration. 3. Consider the

reported limited in vivo efficacy

and ensure that the

experimental design has

sufficient statistical power to

detect potential effects.[11]

Unexpected antagonist-like

effects.

YNT-185 has been used as a

template for the development

of OX2R antagonists.[12]

Contamination or use of a

related but different compound

could be a factor.

Verify the identity and purity of

the YNT-185 compound using

analytical methods such as

HPLC and mass spectrometry.

No effect observed in in vitro

cell-based assays.

1. Low expression of OX2R in

the cell line. 2. Issues with the

1. Confirm the expression of

functional OX2R in your cell

line using techniques like
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assay readout (e.g., calcium

mobilization).

qPCR or western blotting. 2.

Ensure the functionality of your

assay system by using a

known orexin receptor agonist

as a positive control.

Variability in

electrophysiological

recordings.

Fluctuation in neuronal viability

in brain slices.

Ensure proper brain slice

preparation and maintenance

of healthy neurons. Use

appropriate controls, such as

applying an OX2R antagonist

like EMPA to confirm the

specificity of the YNT-185

effect.[4][5]

Quantitative Data Summary
Table 1: In Vitro Activity of YNT-185

Assay Type Cell Line Receptor EC50 Reference

Intracellular Ca²⁺

Mobilization
CHO cells Human OX2R 28 ± 4 nM [4]

Intracellular Ca²⁺

Mobilization
CHO cells Human OX1R 2,750 nM [4]

NFAT-response

luciferase

reporter gene

assay

CHOK1 cells Human OX2R 0.028 µM [1]

NFAT-response

luciferase

reporter gene

assay

CHOK1 cells Human OX1R 2.75 µM [1]

Table 2: In Vivo Dosage and Effects of YNT-185 in Mice
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Animal Model
Administration
Route

Dosage
Observed
Effect

Reference

Wild-type

C57BL/6J mice

Intracerebroventr

icular (i.c.v.)
30-300 nmol

Dose-dependent

increase in wake

time and

decrease in

NREM sleep

time.

[4]

Wild-type

C57BL/6J mice

Intraperitoneal

(i.p.)
20, 40 mg/kg

Significantly

increased wake

time.

[1]

Orexin knockout

(OXKO) mice

Intraperitoneal

(i.p.)
40, 60 mg/kg

Significantly

increased

latency to the

first SOREM

(cataplexy-like

episode).

[4]

Orexin/ataxin-3

mice

Intraperitoneal

(i.p.)
40 mg/kg

Significantly

decreased the

frequency of

chocolate-

induced

SOREMs.

[4]

Experimental Protocols
In Vitro: Intracellular Calcium Mobilization Assay

Cell Culture: Culture Chinese Hamster Ovary (CHO) cells stably expressing either human

OX1R (CHO/hOX1R) or human OX2R (CHO/hOX2R).

Cell Plating: Seed the cells in a 96-well plate and allow them to adhere overnight.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

according to the manufacturer's instructions.
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Compound Preparation: Prepare serial dilutions of YNT-185 in a suitable assay buffer.

Measurement: Use a fluorescence plate reader to measure the baseline fluorescence. Add

the YNT-185 dilutions to the wells and monitor the change in fluorescence over time, which

corresponds to changes in intracellular calcium concentration.

Data Analysis: Calculate the dose-response curve and determine the EC50 value for YNT-
185 on each receptor subtype.

In Vivo: Assessment of Wakefulness in Mice
Animal Model: Use male wild-type C57BL/6J mice. For narcolepsy studies, orexin knockout

(OXKO) or orexin/ataxin-3 transgenic mice can be used.[4]

Surgical Implantation: Implant electrodes for electroencephalogram (EEG) and

electromyogram (EMG) recording to monitor sleep/wake states. Allow for a recovery period

after surgery.

Habituation: Acclimate the mice to the recording chamber and injection procedures.

Compound Administration:

Intraperitoneal (i.p.): Dissolve YNT-185•2HCl in sterile saline and administer at doses of

20-60 mg/kg.

Intracerebroventricular (i.c.v.): Dissolve YNT-185•2HCl in sterile saline and administer at

doses of 30-300 nmol.

EEG/EMG Recording: Record EEG and EMG signals continuously for a defined period (e.g.,

3 hours) following administration.[4]

Data Analysis: Score the sleep/wake states (wakefulness, NREM sleep, REM sleep) in

epochs (e.g., 20 seconds). Calculate the total time spent in each state and analyze for

statistically significant differences between the YNT-185 treated group and a vehicle control

group.
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YNT-185 Orexin Receptor 2 (OX2R)
(G protein-coupled receptor)
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Click to download full resolution via product page

Caption: Simplified signaling pathway of YNT-185 activating the OX2R.
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Caption: Workflow for in vivo assessment of YNT-185 effects on wakefulness.
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Caption: A logical workflow for troubleshooting common issues with YNT-185 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Troubleshooting & Optimization
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